Cas no 57580-69-5 (Acridine, 1-nitro-8-phenoxy-)
Acridine, 1-nitro-8-phenoxy- structure
Product Name:Acridine, 1-nitro-8-phenoxy-
CAS No:57580-69-5
MF:C19H12N2O3
MW:316.31018447876
CID:335571
PubChem ID:71441000
Update Time:2025-04-19
Acridine, 1-nitro-8-phenoxy- Chemical and Physical Properties
Names and Identifiers
-
- Acridine, 1-nitro-8-phenoxy-
- 1-nitro-8-phenoxyacridine
- 57580-69-5
- DTXSID60849952
-
- Inchi: 1S/C19H12N2O3/c22-21(23)18-10-4-8-16-14(18)12-15-17(20-16)9-5-11-19(15)24-13-6-2-1-3-7-13/h1-12H
- InChI Key: KZHYLNSBADUIIF-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1=CC=CC2C1=CC1C(=CC=CC=1N=2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 316.08479225g/mol
- Monoisotopic Mass: 316.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 67.9Ų
Acridine, 1-nitro-8-phenoxy- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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